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Compound of Interest

Compound Name: Disperse Red 153

Cat. No.: B13743713 Get Quote

Solubility Profile of Disperse Red 153: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Red 153, a monoazo dye belonging to the benzothiazole class, is a synthetic

colorant primarily utilized in the textile industry for dyeing polyester and other synthetic fibers.

Its chemical structure, 3-[[4-[[5,6-dichloro-2-

benzothiazolyl]azo]phenyl]ethylamino]propanenitrile, imparts a deep red hue and determines

its physicochemical properties, including its solubility in various media. Understanding the

solubility of Disperse Red 153 is critical for a range of applications beyond textiles, including in

the formulation of inks, plastics, and potentially in specialized research applications. This

technical guide provides a comprehensive overview of the known solubility of Disperse Red
153 in aqueous and organic solvents and offers detailed experimental protocols for researchers

to determine its solubility in solvents for which quantitative data is not readily available.

Physicochemical Properties of Disperse Red 153
A summary of the key physicochemical properties of Disperse Red 153 is presented in the

table below.
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Property Value Reference

Chemical Name

3-[[4-[[5,6-dichloro-2-

benzothiazolyl]azo]phenyl]ethy

lamino]propanenitrile

CAS Number 78564-87-1 [1]

Molecular Formula C₁₈H₁₅Cl₂N₅S [1]

Molecular Weight 404.32 g/mol [1]

Appearance Deep red powder [1][2][3]

Density 1.47 g/cm³ (at 20°C) [2]

Solubility of Disperse Red 153
The solubility of a dye is a crucial parameter that influences its application, formulation, and

environmental fate. This section details the qualitative and quantitative solubility of Disperse
Red 153 in various solvents.

Qualitative Solubility in Organic Solvents
Disperse Red 153 is qualitatively described as being soluble in several polar organic solvents,

exhibiting a bright red coloration in solution.[1][2][3]

Solvent Qualitative Solubility

Acetone Soluble

Chloroform Soluble

Dimethylformamide (DMF) Soluble

Quantitative Solubility Data
While qualitative data is useful, quantitative solubility values are essential for precise

formulation and research. The table below summarizes the available quantitative solubility data

for Disperse Red 153.
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Solvent Temperature (°C) Solubility

Water 20 87 µg/L

Supercritical CO₂ See below See below

Solubility in Supercritical Carbon Dioxide (SC-CO₂)

The solubility of Disperse Red 153 in supercritical CO₂ has been investigated and is

dependent on both temperature and pressure. Generally, solubility increases with increasing

pressure.[4] The addition of a co-solvent like ethanol can also enhance its solubility in

supercritical CO₂.[5] For detailed quantitative data under various conditions, researchers are

encouraged to consult specialized literature on supercritical fluid dyeing.

Experimental Protocols for Solubility Determination
For organic solvents where quantitative solubility data for Disperse Red 153 is not publicly

available, the following experimental protocols provide robust methods for its determination.

Method 1: Gravimetric Determination of Solubility
This method is a straightforward and reliable way to determine the solubility of a solid in a

solvent.

Objective: To determine the saturation solubility of Disperse Red 153 in a specific organic

solvent at a given temperature.

Materials:

Disperse Red 153 powder

Selected organic solvent (e.g., acetone, chloroform, DMF)

Analytical balance

Thermostatic shaker or water bath

Glass vials with screw caps

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b13743713?utm_src=pdf-body
https://www.researchgate.net/publication/223517025_Solubilities_of_disperse_dyes_of_Blue_79_red_153_and_yellow_119_in_supercritical_carbon_dioxide
https://www.researchgate.net/publication/283858019_Cosolvent_effects_on_the_solubilities_of_disperse_dyes_of_blue_79_red_153_and_yellow_119_in_Supercritical_carbon_dioxide
https://www.benchchem.com/product/b13743713?utm_src=pdf-body
https://www.benchchem.com/product/b13743713?utm_src=pdf-body
https://www.benchchem.com/product/b13743713?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13743713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Volumetric flasks

Syringes and syringe filters (0.45 µm)

Drying oven

Desiccator

Procedure:

Preparation of Saturated Solution: Add an excess amount of Disperse Red 153 to a glass

vial.

Pipette a known volume of the chosen organic solvent into the vial.

Seal the vial tightly to prevent solvent evaporation.

Place the vial in a thermostatic shaker set to the desired temperature (e.g., 25°C, 40°C).

Agitate the mixture for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached. It

is advisable to perform a preliminary study to determine the optimal equilibration time.

Sample Collection and Filtration: After equilibration, allow the vial to stand undisturbed at the

set temperature for at least 2 hours to allow undissolved solids to settle.

Carefully withdraw a known volume of the supernatant using a syringe.

Attach a 0.45 µm syringe filter to the syringe and dispense the clear, saturated solution into a

pre-weighed, clean, and dry volumetric flask.

Gravimetric Analysis: Record the exact volume of the filtered saturated solution.

Place the volumetric flask in a drying oven at a temperature sufficient to evaporate the

solvent without decomposing the dye (a vacuum oven is recommended).

Once the solvent has completely evaporated, cool the flask to room temperature in a

desiccator.
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Weigh the flask containing the dried dye residue on an analytical balance.

Repeat the drying and weighing steps until a constant weight is achieved.

Calculation of Solubility: The solubility (S) in grams per liter (g/L) is calculated using the

following formula:

S (g/L) = (Mass of dried dye (g)) / (Volume of filtered solution (L))

Method 2: UV-Vis Spectrophotometric Determination of
Solubility
This method is suitable for colored compounds like Disperse Red 153 and relies on the Beer-

Lambert law.

Objective: To determine the saturation solubility of Disperse Red 153 in a specific organic

solvent at a given temperature using UV-Vis spectrophotometry.

Materials:

Disperse Red 153 powder

Selected organic solvent (e.g., acetone, chloroform, DMF)

UV-Vis spectrophotometer

Quartz or glass cuvettes

Analytical balance

Volumetric flasks and pipettes

Thermostatic shaker or water bath

Syringes and syringe filters (0.45 µm)

Procedure:
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Part A: Preparation of a Calibration Curve

Prepare a Stock Solution: Accurately weigh a small amount of Disperse Red 153 and

dissolve it in a known volume of the chosen solvent to prepare a stock solution of known

concentration.

Prepare Standard Solutions: Perform a series of dilutions of the stock solution to obtain

several standard solutions of decreasing concentrations.

Determine Maximum Wavelength (λmax): Scan one of the standard solutions in the UV-Vis

spectrophotometer to determine the wavelength of maximum absorbance (λmax).

Measure Absorbance of Standards: Measure the absorbance of each standard solution at

the determined λmax.

Construct the Calibration Curve: Plot a graph of absorbance versus concentration for the

standard solutions. The resulting plot should be a straight line passing through the origin, in

accordance with the Beer-Lambert law. Determine the equation of the line (y = mx + c),

where 'm' is the molar absorptivity coefficient.

Part B: Determination of Solubility

Prepare a Saturated Solution: Follow steps 1-5 from the Gravimetric Determination protocol.

Sample Collection and Dilution: After equilibration and settling, carefully withdraw a small,

known volume of the supernatant using a syringe and filter it through a 0.45 µm syringe filter.

Accurately dilute the filtered saturated solution with a known volume of the solvent to bring

the absorbance within the linear range of the calibration curve.

Measure Absorbance: Measure the absorbance of the diluted solution at λmax.

Calculate Concentration: Use the equation of the calibration curve to calculate the

concentration of the diluted solution.

Calculate Solubility: Account for the dilution factor to determine the concentration of the

original saturated solution, which represents the solubility of Disperse Red 153 in that
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solvent at the specified temperature.

Signaling Pathways and Biological Activity
As Disperse Red 153 is an industrial dye primarily used for coloring textiles and plastics, there

is no information available in the scientific literature regarding its involvement in biological

signaling pathways or any intended pharmacological activity. Its use in drug development is not

a recognized application.

Experimental Workflow Diagram
The following diagram illustrates the general workflow for the experimental determination of the

solubility of Disperse Red 153.
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Caption: Experimental workflow for determining the solubility of Disperse Red 153.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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